N-((6-(furan-2-yl)pyridin-3-yl)methyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[[6-(furan-2-yl)pyridin-3-yl]methyl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H16N4O2/c1-11-8-14(20(2)19-11)16(21)18-10-12-5-6-13(17-9-12)15-4-3-7-22-15/h3-9H,10H2,1-2H3,(H,18,21)
• InChI Key: OTOOTAIOHDSHHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NCC2=CN=C(C=C2)C3=CC=CO3)C
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

This compound is an organic compound that belongs to the class of aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. It exhibits unique properties, making it valuable for drug discovery, material synthesis, and biological studies.

Molecular Structure Analysis

The molecular structure of this compound includes a furan ring attached to a pyridine ring via a methylene bridge. The pyridine ring is also attached to a 1H-pyrazole ring, which is further substituted with a carboxamide group.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Its molecular weight is 320.31. The InChI code for this compound is 1S/C17H12N4O3/c22-17(23)12-7-14(15-4-2-6-24-15)20-16-13(12)9-19-21(16)10-11-3-1-5-18-8-11/h1-9H,10H2,(H,22,23).

Scientific Research Applications

Antibacterial Activity

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Anticancer Activity

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Anti-inflammatory Activity

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Anticonvulsant Activity

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Antioxidant Activity

. Antioxidants are crucial in protecting the body from damage by free radicals, which are linked to various chronic diseases.

Antimicrobial Activity

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Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin: washing with plenty of soap and water.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without knowledge of the specific targets of this compound, it’s challenging to summarize the affected biochemical pathways. Once the targets are identified, it will be possible to understand the downstream effects and the biochemical pathways that are affected .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. These effects would be determined by the compound’s specific targets and the biochemical pathways it affects .